2-Chloroethyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate

• Molecular Formula: C13H12ClNO5
• Molecular Weight: 297.69 g/mol
• IUPAC Name: 2-chloroethyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C13H12ClNO5/c1-9(16)12(13(17)20-6-5-14)8-10-3-2-4-11(7-10)15(18)19/h2-4,7-8H,5-6H2,1H3
• InChI Key: LVTILMGBUWGXNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)OCCCl

Description

2-Chloroethyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate is a useful research compound. Its molecular formula is C13H12ClNO5 and its molecular weight is 297.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10 Grams of 3-nitrobenzaldehyde and 11 g of 2-chloroethyl acetoacetate were dissolved in 100 ml of toluene, then under an ice-cooled condition, hydrogen chloride gas was introduced into the solution for 2 hours. The reaction mixture was allowed to stand at room temperature for 2 days, and was concentrated. The residue obtained was extracted with chloroform, then the chloroform layer was washed with a saturated sodium chloride aqueous solution and with a saturated sodium hydrogen carbonate aqueous solution and dried with anhydrous magnesium sulfate. Chloroform was removed by distillation and the residue was recrystallized from isopropanol to yield 10 g of 2-chloroethyl 2-(3-nitrobenzyliden)acetoacetate in the form of colorless needle-like crystals.